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Compound of Interest

Compound Name: 3-Ethynylpiperidine hydrochloride

Cat. No.: B1394876

An In-depth Technical Guide to the Spectral Analysis of 3-Ethynylpiperidine Hydrochloride

Introduction

3-Ethynylpiperidine hydrochloride is a heterocyclic building block of significant interest to the
pharmaceutical and medicinal chemistry sectors. The piperidine scaffold is a ubiquitous motif in
a vast array of biologically active molecules and approved drugs, prized for its favorable
pharmacokinetic properties.[1] The introduction of a 3-ethynyl group provides a versatile
chemical handle for further synthetic elaboration, particularly through click chemistry or
Sonogashira coupling reactions, enabling the construction of complex molecular architectures.
[2] Its role as a key intermediate in the development of therapeutics, especially those targeting
the central nervous system, makes a thorough understanding of its structural and analytical
characteristics paramount for researchers in drug discovery.[3]

This guide provides a comprehensive analysis of the core spectral data—Mass Spectrometry
(MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—for
3-Ethynylpiperidine hydrochloride. The focus is not merely on the data itself, but on the
scientific principles that govern the spectral output, the rationale behind experimental design,
and the robust protocols required for data acquisition and validation.

Molecular Structure and Isotopic Mass

A foundational understanding begins with the molecule's structure. The compound consists of a
piperidine ring substituted at the 3-position with a terminal alkyne. As a hydrochloride salt, the
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piperidine nitrogen is protonated, forming a positively charged ammonium ion with a chloride
counter-ion. This protonation significantly influences the molecule's spectral properties.

The molecular formula is C7H12CIN, yielding a monoisotopic mass of 145.0658 g/mol and an

average molecular weight of 145.63 g/mol .[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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